3,17-Dihydroxy-7-(4-methoxyphenyl)-androst-5-ene 3,17-diacetate
3,17-Dihydroxy-7-(4-methoxyphenyl)-androst-5-ene 3,17-diacetate
Brand Name:
Vulcanchem
CAS No.:
168412-87-1
VCID:
VC0221668
InChI:
InChI=1S/C30H40O5/c1-18(31)34-23-12-14-29(3)21(16-23)17-24(20-6-8-22(33-5)9-7-20)28-25-10-11-27(35-19(2)32)30(25,4)15-13-26(28)29/h6-9,17,23-28H,10-16H2,1-5H3/t23-,24+,25-,26-,27-,28-,29-,30-/m0/s1
SMILES:
CC(=O)OC1CCC2(C3CCC4(C(C3C(C=C2C1)C5=CC=C(C=C5)OC)CCC4OC(=O)C)C)C
Molecular Formula:
C52H56P2
Molecular Weight:
480.6 g/mol
3,17-Dihydroxy-7-(4-methoxyphenyl)-androst-5-ene 3,17-diacetate
CAS No.: 168412-87-1
Main Products
VCID: VC0221668
Molecular Formula: C52H56P2
Molecular Weight: 480.6 g/mol
CAS No. | 168412-87-1 |
---|---|
Product Name | 3,17-Dihydroxy-7-(4-methoxyphenyl)-androst-5-ene 3,17-diacetate |
Molecular Formula | C52H56P2 |
Molecular Weight | 480.6 g/mol |
IUPAC Name | [(3S,7R,8R,9S,10R,13S,14S,17S)-17-acetyloxy-7-(4-methoxyphenyl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
Standard InChI | InChI=1S/C30H40O5/c1-18(31)34-23-12-14-29(3)21(16-23)17-24(20-6-8-22(33-5)9-7-20)28-25-10-11-27(35-19(2)32)30(25,4)15-13-26(28)29/h6-9,17,23-28H,10-16H2,1-5H3/t23-,24+,25-,26-,27-,28-,29-,30-/m0/s1 |
Standard InChIKey | IMWRDPRQZBFXIQ-HYAUSYAKSA-N |
Isomeric SMILES | CC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3[C@H](C=C2C1)C5=CC=C(C=C5)OC)CC[C@@H]4OC(=O)C)C)C |
SMILES | CC(=O)OC1CCC2(C3CCC4(C(C3C(C=C2C1)C5=CC=C(C=C5)OC)CCC4OC(=O)C)C)C |
Canonical SMILES | CC(=O)OC1CCC2(C3CCC4(C(C3C(C=C2C1)C5=CC=C(C=C5)OC)CCC4OC(=O)C)C)C |
Synonyms | 3,17-DAMPA 3,17-dihydroxy-7-(4-methoxyphenyl)-androst-5-ene 3,17-diacetate 3,17-dihydroxy-7-(4-methoxyphenyl)-androst-5-ene 3,17-diacetate, (3beta,7alpha,17beta)-isome |
PubChem Compound | 3083495 |
Last Modified | Nov 11 2021 |
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